Cas no 2680849-30-1 (3-Methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: 3-Methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2680849-30-1
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 6396741
• PubChem ID: 165911437
• Update Time: 2025-06-26

3-Methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680849-30-1
• 3-methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28285650
• 3-Methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C14H17NO5/c1-3-9-20-13(18)15-14(10-19-2,12(16)17)11-7-5-4-6-8-11/h3-8H,1,9-10H2,2H3,(H,15,18)(H,16,17)
• InChI Key： KJTFNOZUZYCTIQ-UHFFFAOYSA-N
• SMILES： O(C)CC(C(=O)O)(C1C=CC=CC=1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-Methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Introduction to 3-Methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2680849-30-1)

3-Methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2680849-30-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for treating metabolic disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3-Methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is defined by its functional groups and spatial arrangement. The compound consists of a methoxy group (-OCH₃) attached to a phenyl ring, a propenyl ester group (-OCOCH=CH₂), and an amino acid moiety (-NHCOCH₂C(OH)(Ph)COOH). The presence of these functional groups imparts specific chemical properties and reactivity patterns, making it a valuable candidate for further investigation.

The synthesis of 3-Methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid can be achieved through various synthetic routes. One common method involves the coupling of an appropriate amino acid derivative with a propenyl ester in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). The methoxyphenyl group can be introduced through subsequent substitution reactions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, utilizing catalysts and solvents that minimize environmental impact.

In terms of biological activity, 3-Methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders such as diabetes and obesity. Additionally, studies have indicated that the compound exhibits anti-cancer properties by interfering with cell proliferation and inducing apoptosis in cancer cells.

The mechanism of action of 3-Methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of key enzymes involved in glucose metabolism and lipid synthesis. Another potential mechanism is its interaction with specific receptors or signaling pathways that regulate cell growth and survival. Further research is needed to elucidate these mechanisms and optimize the compound for therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further clinical development.

In conclusion, 3-Methoxy-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2680849-30-1) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to provide insights into its potential applications and pave the way for future advancements in drug discovery.